2-(4-chlorophenoxy)-N-(3-cyclopropyl-3-hydroxypropyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-cyclopropyl-3-hydroxypropyl)acetamide
• InChI: InChI=1S/C14H18ClNO3/c15-11-3-5-12(6-4-11)19-9-14(18)16-8-7-13(17)10-1-2-10/h3-6,10,13,17H,1-2,7-9H2,(H,16,18)
• InChI Key: VWFCUOWBZCEGSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CCNC(=O)COC2=CC=C(C=C2)Cl)O
• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• CAS No.: 1396676-41-7

Description

2-(4-chlorophenoxy)-N-(3-cyclopropyl-3-hydroxypropyl)acetamide is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75. The purity is usually 95%.
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Scientific Research Applications

Potential Pesticides

Research has identified derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, including compounds similar to the specified chemical structure, as potential pesticides. These compounds were characterized by X-ray powder diffraction, highlighting their potential application in agriculture and pest control. This research provides new diffraction data that could be instrumental in the development of effective pesticide formulations (Olszewska, Tarasiuk, & Pikus, 2009).

Antibacterial Applications

Another study focused on the synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, demonstrating significant antibacterial activity against both gram-negative and gram-positive bacteria. This indicates the potential use of such derivatives in medical and pharmaceutical applications to combat bacterial infections (Siddiqui et al., 2014).

Photoinitiators for Polymer Networks

Derivatives have also been explored for use as photoinitiators in the preparation of poly(methyl methacrylate) hybrid networks. A specific derivative was synthesized and utilized to initiate polymerization even in the air atmosphere, suggesting applications in the development of coatings, adhesives, and composite materials with improved thermal stability and robustness (Batibay et al., 2020).

Intermediate for Pharmaceutical Synthesis

The compound has been utilized as an intermediate in the synthesis of pharmaceuticals, showcasing its versatility in the creation of new drugs or drug candidates. This includes its role in the synthesis of compounds with potential anti-inflammatory and anticancer properties, emphasizing its importance in the development of new therapeutic agents (Al-Ostoot et al., 2020).

Insect Growth Regulators

Additionally, some derivatives have been examined for their potential as insect growth regulators, indicating possible applications in pest management and control strategies. This includes research on compounds that could mimic juvenile hormones, affecting the growth and development of insects (Devi & Awasthi, 2022).